hydrazine nitrate

Specification

• CAS No.: 13464-97-6
• Molecular Formula: H5N3O3
• Molecular Weight: 95.06 g/mol
• IUPAC Name: hydrazine;nitric acid
• Standard InChI: InChI=1S/H4N2.HNO3/c1-2;2-1(3)4/h1-2H2;(H,2,3,4)
• Standard InChI Key: AFEBXVJYLNMAJB-UHFFFAOYSA-N
• SMILES: NN.[N+](=O)(O)[O-]
• Canonical SMILES: NN.[N+](=O)(O)[O-]

Introduction

Physical and Chemical Properties

Basic Properties

Hydrazine nitrate exhibits a specific set of physical and chemical characteristics that define its behavior and applications. The compound's fundamental properties are summarized in the following table:

Property	Value
Molar mass	95.02 g/mol
Appearance	White or slightly yellowish crystalline solid
Density	1.64 g/cm³
Melting point	72°C
Detonation point	307°C (50% detonation)
Explosion heat	3.829 MJ/kg
Explosive velocity	8,690 m/s
Sensitivity value	7.4 Nm
The compound is characterized by its high water solubility, with reported values of 175 g/100 ml at 10°C and increasing to 266 g/100 ml at 20°C. This high solubility in water contrasts with its limited solubility in alcohols, influencing its processing methods and applications.

Solubility and Hygroscopic Nature

One of the notable characteristics of hydrazine nitrate is its strong hygroscopic nature, which is only slightly lower than that of ammonium nitrate. This hygroscopicity affects its storage stability and handling requirements, as moisture absorption can alter its properties. The compound demonstrates differing solubility across various solvents, with exceptionally high water solubility but limited dissolution in alcoholic media. This solubility profile influences purification methods, formulation approaches, and the compound's behavior in various environmental conditions.

Structural Characteristics

Hydrazine nitrate exists in two distinct crystalline forms: the stable α-type and the unstable β-type. The α-type is the preferred form for industrial applications, particularly in explosive formulations, due to its greater stability and predictable performance characteristics. The structural arrangement of the crystals influences physical properties such as density, thermal stability, and sensitivity to mechanical stimuli - all critical parameters for safety and performance in technical applications.

Production and Synthesis Methods

Industrial Production

The industrial production of hydrazine nitrate typically involves the direct reaction of hydrazine with nitric acid according to the following reaction:
N₂H₄ + HNO₃ → N₂H₅NO₃
This straightforward acid-base neutralization process yields hydrazine nitrate as the primary product. The reaction is exothermic and requires careful temperature control to prevent decomposition of the hydrazine or acceleration of side reactions. Industrial production processes must account for safety considerations due to the reactive nature of both reagents and the potential hazards associated with the product.

Laboratory Synthesis

In laboratory settings, hydrazine nitrate can be prepared through alternative routes that may be more suitable for small-scale production. One such method involves mixing aqueous solutions of hydrazine sulfate with calcium, barium, or lead(II) nitrate. This double displacement reaction produces the corresponding sulfate salt as a precipitate, which can be filtered off, leaving hydrazine nitrate in solution:
N₂H₆SO₄ + Ca(NO₃)₂ → N₂H₅NO₃ + CaSO₄↓ + HNO₃
The resulting filtrate can then be concentrated and dried to obtain crystalline hydrazine nitrate. The drying process requires careful attention due to the compound's hygroscopic nature and potential thermal sensitivity.
Another documented synthesis approach involves the preparation of metal hydrazinium nitrate complexes, such as nickel hydrazinium nitrate (NiHN) and cobalt hydrazinium nitrate (CoHN). These can be synthesized by reacting metal nitrates with hydrazine hydrate at controlled temperatures (either 25°C or 65°C). While these are distinct compounds, their synthesis procedures provide insight into alternative reaction pathways involving hydrazine nitrate.

Thermal Stability and Decomposition

Thermal Properties

Hydrazine nitrate demonstrates relatively good thermal stability compared to other energetic materials such as ammonium nitrate. Research indicates that its weight loss rate at 100°C is slower than that of ammonium nitrate, suggesting superior stability under moderate heating conditions. The compound's explosion point occurs at approximately 307°C (for 50% detonation), establishing an important safety parameter for processing and handling. This relatively high decomposition temperature contributes to its practicality in various applications where thermal stability is required.

Decomposition Mechanism

The thermal decomposition of hydrazine nitrate involves complex reaction pathways that have been studied using quantum chemistry calculations combined with polarizable continuum models. Research at the CBS-QB3//ωB97X-D/SMD level of theory has revealed that the decomposition proceeds via two parallel paths:

Catalytic Decomposition

Recent research has explored the catalytic decomposition of hydrazine nitrate using Ru/C catalysts in nitric acid solutions. Studies have determined that the apparent activation energy for this catalytic decomposition is approximately 46.6 kJ mol⁻¹, with a reaction order of 1.5. The catalytic pathway involves two distinct processes:

• Heterogeneous catalytic disproportionation of hydrazine nitrate at the catalyst surface

• Oxidation of hydrazine nitrate with catalytically generated HNO₂
  This catalytic approach offers potential advantages for controlled decomposition in environmental applications, particularly for treating hydrazine nitrate-containing waste streams. The temperature range for effective catalytic decomposition has been studied between 313-343 K (40-70°C) in 0.1 M HNO₃ solutions.

Applications and Uses

Explosive Applications

Hydrazine nitrate's primary application is as an oxidizer in liquid explosives. Its value in these applications stems from several advantageous properties: it contains no carbon elements, resulting in gaseous detonation products with low average molecular weight; it exhibits good thermal stability; and it possesses a high explosive velocity of 8,690 m/s. These characteristics make it suitable for specialized explosive formulations where clean detonation products are desired. The compound's detonation energy of approximately 3.829 MJ/kg further contributes to its effectiveness in energetic applications.

Metallurgical Applications

In metallurgical processes, hydrazine nitrate serves several important functions. It is utilized as a flux for soldering operations and has proven effective for welding aluminum and magnesium alloys. Its reducing properties make it valuable as a surface treating agent for various metals, where it can modify surface characteristics or remove oxide layers prior to subsequent processing steps. The controlled oxidation-reduction properties of hydrazine nitrate provide advantages in these applications compared to alternative reagents.

Chemical Processing

A specialized but significant application of hydrazine nitrate is in the recovery of rare metals, including plutonium and neptunium. In these processes, hydrazine nitrate functions as a reducing agent that can selectively reduce certain metal ions to facilitate their separation and purification. This application exploits the compound's ability to participate in controlled redox reactions under specific conditions. The importance of such applications in nuclear fuel processing and recycling underscores the compound's technical value despite its hazardous nature.

Recent Research Developments

Metal Complexes with Hydrazine Nitrate

Research into metal complexes containing hydrazine nitrate has yielded interesting developments in materials science. Studies on nickel hydrazinium nitrate (NiHN) and cobalt hydrazinium nitrate (CoHN) have explored the synthesis, characterization, and thermal properties of these compounds. These complexes are prepared by reacting the respective metal nitrates with hydrazine hydrate at controlled temperatures (either 25°C or 65°C). Differential thermal analysis results suggest that the nickel complex exhibits greater thermal stability than the cobalt complex. These metal hydrazinium nitrate complexes represent an expanding area of research with potential applications in initiatory compounds and specialized materials.

Kinetic Studies

Advanced kinetic modeling of hydrazine nitrate decomposition represents a significant research direction. Recent studies have developed detailed kinetic models incorporating quantum chemistry calculations combined with polarizable continuum models. These models provide insight into decomposition mechanisms under various conditions and enable more accurate prediction of reaction behavior. Kinetic studies of catalytic decomposition using Ru/C catalysts have determined reaction orders and activation energies, offering potential pathways for controlled decomposition in environmental applications. These fundamental studies contribute to both the theoretical understanding of the compound's behavior and practical applications in processing and safety.